Cas no 18127-01-0 (3-(4-tert-butylphenyl)propanal)

3-(4-tert-butylphenyl)propanal Properties

Names and Identifiers

• 3-(4-(tert-Butyl)phenyl)propanal
• BOURGEONAL
• 3-(4-tert-Butylphenyl)propanal
• 3-(4-tert-Butyl-phenyl)propionaldehyde
• EINECS 242-016-2
• para-tert-butylhydrocinnamaldehyde
• p-tert-Butyldihydrocinnamaldehyde
• p-tert-Butylhydrocinnamic aldehyde
• 4-(1,1-dimethylethyl)benzenepropanal
• 3-(4-tert-Butylphenyl)propionaldehyde
• +Expand

• MDL： MFCD00169819
• InChIKey： FZJUFJKVIYFBSY-UHFFFAOYSA-N
• Inchi： 1S/C13H18O/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h6-10H,4-5H2,1-3H3
• SMILES： CC(C)(C)C1=CC=C(CCC=O)C=C1

Computed Properties

• Exact Mass: 190.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 14
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.11560
• PSA: 17.07000
• Refractive Index: 1.5100
• Boiling Point: 265.8°C (rough estimate)
• Sensitiveness: Air Sensitive
• Density: 0.959

3-(4-tert-butylphenyl)propanal Security Information

• RTECS：DA8100070
• Safety Instruction： 36/37-61
• Dangerous goods sign： Xi
• Risk Phrases： 22-43-51/53-62
• TSCA：Yes
• HazardClass：IRRITANT

3-(4-tert-butylphenyl)propanal Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%